Cas no 2229615-28-3 (tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2229615-28-3
• MF: C₁₂H₂₁ClN₄O₂
• MW: 288.773741483688
• CID: 6390643
• PubChem ID: 165670669
• Update Time: 2025-05-25

tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• EN300-1873374
• 2229615-28-3
• tert-butyl N-[2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]carbamate

• Inchi： 1S/C12H21ClN4O2/c1-7-9(10(13)17(5)16-7)8(14)6-15-11(18)19-12(2,3)4/h8H,6,14H2,1-5H3,(H,15,18)
• InChI Key： OZTAAYJVOXFENX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 288.1353036g/mol
• Monoisotopic Mass: 288.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229615-28-3)

The compound tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate, identified by its CAS number 2229615-28-3, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core and a carbamate functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic and inflammatory disorders.

One of the key reasons for the growing interest in CAS 2229615-28-3 is its role in medicinal chemistry. The 5-chloro-1,3-dimethyl-1H-pyrazole moiety is known for its bioactivity, often linked to enzyme inhibition and receptor modulation. Coupled with the tert-butyl carbamate protecting group, this compound offers synthetic flexibility, enabling the development of targeted therapies. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in oncology and immunology research.

From an industrial perspective, tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate is also explored for its potential in agrochemical formulations. The chloro and methyl substituents on the pyrazole ring enhance its stability and bioavailability, traits critical for crop protection agents. With the global push toward sustainable agriculture, this compound’s efficacy against plant pathogens aligns with trends in green chemistry and reduced environmental impact.

Analytical challenges associated with CAS 2229615-28-3 include its characterization via NMR spectroscopy and mass spectrometry, techniques frequently searched by chemists. The compound’s logP and solubility profiles are also critical for formulation scientists, reflecting broader industry queries about ADME properties (Absorption, Distribution, Metabolism, Excretion). These factors underscore its relevance in preclinical development workflows.

In summary, tert-butyl N-2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (2229615-28-3) represents a versatile scaffold with dual applications in pharmaceuticals and agrochemicals. Its structural features and synthetic adaptability position it as a compound of interest amid rising demand for high-value intermediates in life sciences. Future research may further elucidate its mechanistic roles and commercial viability.